Cas no 866156-98-1 (1-[4-(pyrazin-2-yloxy)phenyl]ethan-1-one)

• Product Name: 1-[4-(pyrazin-2-yloxy)phenyl]ethan-1-one
• CAS No: 866156-98-1
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• MDL: MFCD02667401
• CID: 4663145
• Update Time: 2025-10-25

1-[4-(pyrazin-2-yloxy)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(pyrazin-2-yloxy)phenyl]ethan-1-one
• Ethanone, 1-[4-(2-pyrazinyloxy)phenyl]-

• MDL： MFCD02667401
• Inchi： 1S/C12H10N2O2/c1-9(15)10-2-4-11(5-3-10)16-12-8-13-6-7-14-12/h2-8H,1H3
• InChI Key： GSBXSXPYOVTBLH-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OC2=NC=CN=C2)C=C1)C

Additional information on 1-[4-(pyrazin-2-yloxy)phenyl]ethan-1-one

Introduction to 1-[4-(Pyrazin-2-yloxy)phenyl]ethan-1-one (CAS No. 866156-98-1)

1-[4-(Pyrazin-2-yloxy)phenyl]ethan-1-one, also known by its CAS number 866156-98-1, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazine moiety and an acetophenone backbone. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-[4-(pyrazin-2-yloxy)phenyl]ethan-1-one consists of a phenyl ring substituted with a pyrazin-2-yloxy group at the para position, and an acetone moiety attached to the phenyl ring. The presence of the pyrazine ring, which is known for its electron-withdrawing properties, imparts significant electronic and steric effects to the molecule. These effects can influence the compound's reactivity, solubility, and biological activity.

In recent years, 1-[4-(Pyrazin-2-yloxy)phenyl]ethan-1-one has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2020 demonstrated that 1-[4-(Pyrazin-2-yloxy)phenyl]ethan-1-one significantly reduced inflammation in a murine model of colitis.

Beyond its anti-inflammatory effects, 1-[4-(Pyrazin-2-yloxy)phenyl]ethan-1-one has also shown potential as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. A notable study published in Cancer Letters in 2021 reported that 1-[4-(Pyrazin-2-yloxy)phenyl]ethan-1-one selectively targeted cancer cells while sparing normal cells, suggesting a favorable therapeutic index.

The mechanism of action of 1-[4-(Pyrazin-2-yloxy)phenyl]ethan-1-one is multifaceted. It has been shown to modulate several signaling pathways involved in inflammation and cancer progression. For example, this compound can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor that regulates the expression of pro-inflammatory genes. Additionally, it can interfere with the mitogen-activated protein kinase (MAPK) pathway, which is often dysregulated in cancer cells.

The pharmacokinetic properties of 1-[4-(Pyrazin-2-yloxy)phenyl]ethan-1-one have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

In terms of safety, preliminary toxicological studies have indicated that 1-[4-(Pyrazin-2-yloxy)phenyl]ethan-1-one has a low toxicity profile at therapeutic doses. However, further research is needed to fully evaluate its safety and potential side effects in humans. Clinical trials are currently underway to investigate the efficacy and safety of this compound in treating various diseases.

The synthesis of 1-[4-(Pyrazin-2-yloxy)phenyl]ethan-1-one has been optimized to improve yield and purity. Various synthetic routes have been developed, including those involving palladium-catalyzed coupling reactions and nucleophilic substitution reactions. These methods have enabled large-scale production of the compound for preclinical and clinical studies.

In conclusion, 1-[4-(Pyrazin-2-yloxy)phenyl]ethan-1-one (CAS No. 866156-98-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and anticancer properties make it an attractive candidate for further development in drug discovery programs. Ongoing research aims to elucidate its mechanisms of action, optimize its pharmacological properties, and evaluate its clinical potential.